Cas no 312745-91-8 (Ethyl S-(+)-4-Cyano-3-hydroxybutyrate)

Ethyl S-(+)-4-Cyano-3-hydroxybutyrate structure

312745-91-8 structure

Product Name:Ethyl S-(+)-4-Cyano-3-hydroxybutyrate

CAS No:312745-91-8

MF:C₇H₁₁NO₃

MW:157.167142152786

MDL:MFCD00672878

CID:67593

PubChem ID:7020868

Update Time:2025-09-18

Ethyl S-(+)-4-Cyano-3-hydroxybutyrate Chemical and Physical Properties

Names and Identifiers

- (S)-Ethyl 4-cyano-3-hydroxybutanoate
- (S)-(+)-Ethyl 4-cyano-3-hydroxybutyrate
- Ethyl (S)-4-Cyano-3-Hydroxybutyrate
- Ethyl S-(+)-4-Cyano-3-hydroxybutyrate
- Ethyl (S)-(+)-4-cyano-3-hydroxybutyrate
- (S)-4-Cyano-3-hydroxy-butyric acid ethyl ester
- MFCD00672878
- Butanoic acid, 4-cyano-3-hydroxy-, ethyl ester, (3S)-
- J-018353
- Ethyl(S)-4-cyano-3-hydroxybutyrate
- CS-W016222
- SCHEMBL395418
- AKOS006237892
- ethyl (3S)-4-cyano-3-hydroxybutanoate
- Ethyl (S)-4-Cyano-3-Hydroxy Butyrate
- 312745-91-8
- AS-62177
- EN300-93586
- A5663
- DTXSID10427305
- MDL： MFCD00672878
- Inchi： 1S/C7H11NO3/c1-2-11-7(10)5-6(9)3-4-8/h6,9H,2-3,5H2,1H3/t6-/m0/s1
- InChI Key： LOQFROBMBSKWQY-LURJTMIESA-N
- SMILES： O[C@@H](CC#N)CC(=O)OCC

Computed Properties

Exact Mass: 157.07400
Monoisotopic Mass: 157.074
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 5
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 70.3A^2
XLogP3: -0.5

Experimental Properties

Color/Form: No data available
Density: 1,114 g/cm3
Melting Point: No data available
Boiling Point: 270 °C
Flash Point: >110°C
Refractive Index: 1.4480
Water Partition Coefficient: Not miscible or difficult to mix with water.
PSA: 70.32000
LogP: 0.21418

Ethyl S-(+)-4-Cyano-3-hydroxybutyrate Security Information

Signal Word：Warning
Hazard Statement： H319
Warning Statement： P305+P351+P338
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Storage Condition：Room temperature
Risk Phrases：R36/37/38

Ethyl S-(+)-4-Cyano-3-hydroxybutyrate Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Ethyl S-(+)-4-Cyano-3-hydroxybutyrate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	050020-1g	Ethyl (S)-4-cyano-3-hydroxybutyrate	312745-91-8	95%	1g	￡14.00	2022-03-01
Fluorochem	050020-5g	Ethyl (S)-4-cyano-3-hydroxybutyrate	312745-91-8	95%	5g	￡44.00	2022-03-01
Fluorochem	050020-25g	Ethyl (S)-4-cyano-3-hydroxybutyrate	312745-91-8	95%	25g	￡144.00	2022-03-01
Fluorochem	050020-100g	Ethyl (S)-4-cyano-3-hydroxybutyrate	312745-91-8	95%	100g	￡467.00	2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E133634-100g	Ethyl S-(+)-4-Cyano-3-hydroxybutyrate	312745-91-8	97%,ee98%	100g	¥1243.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E133634-1g	Ethyl S-(+)-4-Cyano-3-hydroxybutyrate	312745-91-8	97%,ee98%	1g	¥57.90	2023-09-03
AstaTech	60923-5/G	ETHYL (S)-4-CYANO-3-HYDROXYBUTYRATE	312745-91-8	97%	5g	$89	2023-09-16
AstaTech	60923-25/G	ETHYL (S)-4-CYANO-3-HYDROXYBUTYRATE	312745-91-8	97%	25g	$267	2023-09-16
AstaTech	60923-100/G	ETHYL (S)-4-CYANO-3-HYDROXYBUTYRATE	312745-91-8	97%	100g	$667	2023-09-16
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R027936-25g	Ethyl S-(+)-4-Cyano-3-hydroxybutyrate	312745-91-8	95%（ee:98%）	25g	￥5644	2024-05-24

Ethyl S-(+)-4-Cyano-3-hydroxybutyrate Production Method

Ethyl S-(+)-4-Cyano-3-hydroxybutyrate Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:312745-91-8)(S)-4-cyano-3-hydroxybutyric acid ethyl ester

Order Number:sfd11594

Stock Status:in Stock

Quantity:200KG

Purity:99%

Pricing Information Last Updated:Friday, 19 July 2024 14:35

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

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Related Categories

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